Cas no 64341-46-4 (4-Oxa-1-azabicyclo[3.2.0]heptan-7-one)

4-Oxa-1-azabicyclo[3.2.0]heptan-7-one structure
64341-46-4 structure
Product Name:4-Oxa-1-azabicyclo[3.2.0]heptan-7-one
CAS No:64341-46-4
MF:C5H7NO2
MW:113.114581346512
CID:505992
PubChem ID:194189
Update Time:2025-04-19

4-Oxa-1-azabicyclo[3.2.0]heptan-7-one Chemical and Physical Properties

Names and Identifiers

    • 4-Oxa-1-azabicyclo[3.2.0]heptan-7-one
    • 4-oxa-1-azabicyclo(3.2.0)heptan-7-one
    • SCHEMBL6285435
    • DTXSID90982886
    • 4-Oabch-7-one
    • 64341-46-4
    • Inchi: 1S/C5H7NO2/c7-4-3-5-6(4)1-2-8-5/h5H,1-3H2
    • InChI Key: UBIRCWMYTXDXJX-UHFFFAOYSA-N
    • SMILES: O1CCN2C(CC12)=O

Computed Properties

  • Exact Mass: 113.04771
  • Monoisotopic Mass: 113.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.33
  • Boiling Point: 262.8°C at 760 mmHg
  • Flash Point: 112.7°C
  • Refractive Index: 1.547
  • PSA: 29.54
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